Cas no 759-06-8 (Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel-)

Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel- structure
759-06-8 structure
Product Name:Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel-
CAS No:759-06-8
MF:C4H8O4
MW:120.103921890259
CID:572744
PubChem ID:13120899
Update Time:2025-04-19

Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2,3-dihydroxy-, (2R,3R)-rel-
    • 2,3-dihydroxybutanoic acid
    • (+-)-threo-2,3-Dihydroxy-buttersaeure
    • 4-deoxy-DL-threonic acid
    • 4-Deoxyerythronic acid
    • 4-Desoxy-DL-threonsaeure
    • 4-Desoxy-threonsaeure
    • DL-threo-2.3-Dihydroxy-buttersaeure
    • dl-Threo-dioxybuttersaeure
    • NSC69870
    • 2,3-dihydroxy-butanoic acid
    • NSC109150
    • NCIOpen2_000377
    • Q27159093
    • NSC-181495
    • 4-deoxy-erythronic acid
    • 759-06-8
    • NSC181495
    • NSC-109150
    • DTXSID40862402
    • SCHEMBL242912
    • CHEBI:86347
    • LMFA01050397
    • NS00123254
    • 3413-97-6
    • AKOS006378224
    • NSC-69870
    • Inchi: 1S/C4H8O4/c1-2(5)3(6)4(7)8/h2-3,5-6H,1H3,(H,7,8)/t2-,3-/m0/s1
    • InChI Key: LOUGYXZSURQALL-HRFVKAFMSA-N
    • SMILES: O[C@@H](C)[C@@H](C(=O)O)O

Computed Properties

  • Exact Mass: 120.04224
  • Monoisotopic Mass: 120.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 90
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.76
  • LogP: -1.18730
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